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Cat. No.: B083593

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the neutron scattering cross-
sections for Molybdenum-92 (°2Mo), a stable isotope of molybdenum with significant
applications in nuclear energy and material science.[1] Molybdenum is valued for its excellent
material properties at elevated temperatures, making it a crucial alloying element in advanced
nuclear energy systems.[1] Understanding its neutron-induced reaction cross-sections is vital
for predicting material behavior, including hydrogen and helium production from (n,p) and (n,a)
reactions, which can affect the integrity of structural materials.[1]

Accurate data on neutron cross-sections are essential for various fields of science and
technology.[1] This document summarizes key quantitative data in structured tables, details the
experimental protocols for measuring these cross-sections, and provides visualizations of the
experimental workflows.

Data Presentation

The following tables summarize the neutron scattering cross-section data for Molybdenum-92
from various sources. The data is presented for different types of nuclear reactions and at
various neutron energies. The cross-sections are given in barns (b) or its submultiples (mb, ub,
nb).

Table 1: General Neutron Cross-Sections for 22Mo
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. . Fission
Reaction Maxwellian Resonance
0.0253 eV 14 MeV Spectrum
Type Average Integral
Average
(n,total) 6.063 b 6.837 b - 4.037b 5.835b
(n,elastic) 6.001 b 6.776 b - 2.287b 5.181b
, _ (E-thr = 1.526
(n,inelastic) - - 738.6 mb 617.2 mb
MeV)
(E-thr=12.81
(n,2n) - - 125.2 mb 16.54 pb
MeV)
(n,y) 61.35 mb 61.38 mb 977.2 mb 1.201 mb 25.37 mb
(n,p) 0.000 b 0.000 b 112.5mb 154.1 mb 10.75 mb
(n,0) 0.000 b 0.000 b 1.988 mb 22.98 mb 102.2 yb
(E-thr = 5.294
(n,d) - - 3.401 mb 1.137 pb
MeV)
(E-thr = 7.543
(n,np) - - 707.8 mb 220.1 pb
MeV)
(E-thr = 5.668
(n,na) - - 47.94 pb 51.72 nb
MeV)
(E-thr = 4.951
(n,He-3) - - 189.5nb 443.8e-12 b
MeV)
(E-thr =11.15
(n,b) - - 1.370 nb 854.4e-12 b
MeV)
Data
calculated
from JENDL-
4.0 at 300K.
[2]

Table 2: Thermal Neutron Capture Cross-Sections and Resonance Integrals for ®2Mo
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Thermal Capture Resonance Integral
Isotope Abundance (%) .

Cross-Section (b) (b)
22Mo 14.8362 0.019 0.81 £ 0.08

Data from evaluation
of experimental

results.[3]

Table 3: Neutron Scattering Lengths and Cross-Sections for ®2Mo

Cohere Incoher
Cohere Incoher Total
nt ent . Absorpt
nt ent . . Scatteri .
Natural . . Scatteri Scatteri ion
Scatteri  Scatteri ng
Isotope  Abunda ng ng Cross-
ng ng Cross- .
nce (%) Cross- Cross- ) Section
Length Length . . Section
Section  Section (b)
(fm) (fm) (b)
(b) (b)
22Mo 14.84 6.91 0 6 0 6 0.019
Data for
2200 m/s
neutrons.
[4]

Experimental Protocols

The determination of neutron scattering cross-sections for ®2Mo involves sophisticated
experimental techniques. Below are detailed methodologies for key experiments.

Protocol 1: Activation Method for (n,p), (n,a), and (n,2n) Reactions

This protocol is based on the experimental setup at the Physikalisch-Technische Bundesanstalt
(PTB) for measuring neutron activation cross-sections in the 7-15 MeV energy range.[1][5]

1. Neutron Production:
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» Neutron Source: Neutrons are produced via the D(d,n)3He reaction.[1][5]

» Accelerator: A CV28 compact cyclotron is used to accelerate deuterons.[1][5] The cyclotron
is operated in a pulsed mode with a pulse width of approximately 1 ns and a repetition rate of
2 MHz during sample irradiations.[1]

o Target: A deuterium gas target (3 cm long, 1 cm diameter) is used.[1]

2. Sample Preparation and Irradiation:

o Sample Material: High-purity (99.9%) elemental molybdenum foils or disks are used.[1]
« Irradiation: The molybdenum samples are irradiated with the neutron beam. The neutron
energy is varied by changing the deuteron energy.

3. Neutron Fluence Monitoring:

e Monitor Reaction: The neutron fluence is monitored using a reference reaction with a well-
known cross-section.

o Neutron Energy Measurement: The neutron energy is measured using a NE213 detector
placed at a distance of 12 m from the target, employing the time-of-flight (TOF) method.[1]

4. Measurement of Induced Radioactivity:

o Detection Method: The activity of the reaction products is measured using gamma-ray
spectrometry.[1][5]

o Detector: A high-purity germanium (HPGe) detector with high efficiency (e.g., 70% nominal
efficiency) is used.[1]

* Measurement Geometry: The irradiated samples are placed at a fixed distance (e.g., 15 mm)
from the entrance window of the HPGe detector for gamma-ray counting.[1]

5. Data Analysis:

» Cross-Section Calculation: The reaction cross-section is calculated from the measured
activity of the product nuclide, the neutron fluence, the number of target nuclei, and the
decay data of the product.

» Corrections: Corrections are applied for factors such as gamma-ray self-absorption,
measurement geometry, dead time, and coincidence summing effects.[5]

Protocol 2: Time-of-Flight (TOF) Method for Total Neutron Cross-Section Measurement
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This protocol is based on the experimental setup at the Rensselaer Polytechnic Institute (RPI)

Gaerttner LINAC Laboratory for measuring total neutron cross-sections in the 0.5 to 20 MeV

energy range.[6]

. Neutron Production:

Neutron Source: A pulsed electron beam from a linear accelerator (LINAC) strikes a water-
cooled tantalum target to produce neutrons via bremsstrahlung and subsequent
photoneutron reactions.[6]

. Experimental Setup:

Flight Path: A long flight path (e.g., 100 meters) is used to achieve high energy resolution.[6]
Collimation: The neutron beam is collimated to a specific diameter (e.g., 4.76 cm) before
reaching the sample.[6]

Sample Position: The sample is placed in the neutron beam at a known distance from the
source (e.g., 13.85 m).[6]

Detector: A fast-response neutron detector is placed at the end of the flight path (e.g., 99.95
m).[6]

. Data Acquisition:

Transmission Measurement: The neutron time-of-flight spectra are recorded with and without
the sample in the beam.

Electronics: Fast electronics are used to process the detector signals and record the time-of-
flight information.[6]

. Data Analysis:

Transmission Calculation: The neutron transmission (T) is calculated as the ratio of the count
rate with the sample in the beam to the count rate with the sample out of the beam for each
time-of-flight (and thus energy) bin.

Total Cross-Section Calculation: The total neutron cross-section (o_T) is then determined
using the formula: _T =-In(T) / (n * X), where 'n" is the number of atoms per unit volume in
the sample and 'X' is the sample thickness.

Visualizations

The following diagrams illustrate the experimental workflows described in the protocols.
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Caption: Workflow for the Activation Method.
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Caption: Workflow for the Time-of-Flight Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Neutron Scattering
Cross-Sections of Molybdenum-92]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083593#neutron-scattering-cross-sections-for-
molybdenum-92]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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